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Compound of Interest

Compound Name:
1-Bromo-2-

(trifluoromethoxy)benzene

Cat. No.: B1272820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

1-Bromo-2-(trifluoromethoxy)benzene (CAS No: 64115-88-4). Adherence to these

procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-(trifluoromethoxy)benzene is a flammable liquid that can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[3][4] Appropriate PPE is mandatory to

minimize exposure risks.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[5][6]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Viton®), a

flame-retardant and anti-static

lab coat or apron, and closed-

toe shoes.[1]

Prevents skin contact, which

can lead to irritation. Flame-

retardant clothing is necessary

due to the chemical's

flammability.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3][5] If ventilation

is inadequate, a NIOSH-

approved respirator with a

multi-purpose combination

cartridge for organic vapors is

required.[7] For major spills or

emergencies, a self-contained

breathing apparatus (SCBA) is

essential.[1][5]

Minimizes the inhalation of

vapors, which can cause

respiratory tract irritation.

PPE Selection Workflow

Risk Assessment

PPE Configuration

Start: Handling
1-Bromo-2-(trifluoromethoxy)benzene

Is adequate ventilation
(fume hood) available?

Standard PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

  Yes  

Add Respirator:
- NIOSH-approved

- Organic Vapor Cartridge

  No  

Major Spill / Emergency:
- SCBA

- Chemical Protective Suit

Spill or Emergency

Spill or Emergency
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Bromo-2-(trifluoromethoxy)benzene.

Physical and Chemical Properties
A summary of key quantitative data for 1-Bromo-2-(trifluoromethoxy)benzene is provided

below for easy reference.

Property Value Source

Molecular Formula C₇H₄BrF₃O --INVALID-LINK--[7]

Molecular Weight 241.01 g/mol --INVALID-LINK--[7]

Boiling Point 158-160 °C --INVALID-LINK--[7]

Density 1.62 g/mL at 25 °C --INVALID-LINK--[7]

Flash Point 60 °C (140 °F) - closed cup --INVALID-LINK--[7]

Refractive Index n20/D 1.464 --INVALID-LINK--[7]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an emergency eyewash station and safety shower are readily accessible.[6]

Assemble all necessary apparatus and reagents within the fume hood.

Confirm that a spill kit containing an inert absorbent material (e.g., sand, vermiculite) is

available.[3]

Handling:

Don the appropriate PPE as outlined in the table above.
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Ground and bond containers when transferring the chemical to prevent static discharge.[1]

Use only non-sparking tools.[1]

Carefully measure and transfer the required amount of the chemical, minimizing the

potential for splashes or aerosol generation.

Keep the container tightly closed when not in use.[1]

Conduct all work at least 6 inches inside the fume hood sash.

Post-Handling:

Decontaminate all glassware and equipment that came into contact with the chemical.

Rinse with a suitable solvent (e.g., acetone) inside the fume hood, collecting the rinsate as

hazardous waste.

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands and forearms thoroughly with soap and water after handling.[1]

Emergency and Disposal Plan
Spill Response Protocol

Minor Spill (within a fume hood):

Alert colleagues in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).[3]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.[8]

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.
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Major Spill (outside a fume hood or large volume):

Evacuate the immediate area and alert others.

If the spill is flammable, shut off all ignition sources.

Contact your institution's emergency response team.

If trained and equipped with an SCBA, and if it is safe to do so, contain the spill to prevent

it from entering drains.[3][5]

Waste Disposal Plan

Chemical Waste:

Collect all waste containing 1-Bromo-2-(trifluoromethoxy)benzene, including

contaminated absorbents and rinsates, in a designated and properly labeled hazardous

waste container.[1][2]

This is a halogenated organic compound and should be segregated from non-halogenated

waste streams.

Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in the designated hazardous

waste container.

Non-disposable PPE, such as lab coats, should be professionally decontaminated before

reuse.

First Aid Measures

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[5]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water. If skin irritation occurs, seek medical advice.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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